Cas no 1307237-18-8 (8-Methyl-3-quinolinemethanol)

• Product Name: 8-Methyl-3-quinolinemethanol
• CAS No: 1307237-18-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5050705
• PubChem ID: 71685924
• Update Time: 2025-10-18

8-Methyl-3-quinolinemethanol Chemical and Physical Properties

Names and Identifiers

• (8-methylquinolin-3-yl)methanol
• 8-Methyl-3-quinolinemethanol
• 3-Quinolinemethanol, 8-methyl-

• Inchi： 1S/C11H11NO/c1-8-3-2-4-10-5-9(7-13)6-12-11(8)10/h2-6,13H,7H2,1H3
• InChI Key： TVFSCUFAAWQYBX-UHFFFAOYSA-N
• SMILES： OCC1=CN=C2C(C)=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 8-Methyl-3-quinolinemethanol

Introduction to 8-Methyl-3-quinolinemethanol (CAS No. 1307237-18-8)

8-Methyl-3-quinolinemethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1307237-18-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, belonging to the quinoline derivatives family, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a methyl group at the 8-position and a hydroxymethyl group at the 3-position of the quinoline core imparts distinct chemical properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

The quinoline scaffold itself is well-documented for its role in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of functional groups such as hydroxymethyl and methyl substituents can modulate the electronic and steric environment of the quinoline ring, thereby influencing its interactions with biological targets. 8-Methyl-3-quinolinemethanol represents an interesting intermediate in this context, offering a platform for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Quinoline derivatives have been extensively studied for their ability to interfere with key enzymatic processes involved in cancer progression, inflammation, and infectious diseases. The hydroxymethyl group in 8-Methyl-3-quinolinemethanol provides a potential site for hydrogen bonding interactions with biological targets, which could enhance binding affinity and selectivity. This feature makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

One of the most compelling aspects of 8-Methyl-3-quinolinemethanol is its versatility as a building block in synthetic chemistry. The compound can undergo various chemical transformations, including oxidation, reduction, and coupling reactions, allowing chemists to explore diverse molecular architectures. For instance, the hydroxymethyl group can be easily converted into other functional groups such as esters or aldehydes, expanding its utility in drug discovery campaigns. Additionally, the quinoline core can be further modified by introducing additional substituents at different positions, leading to a library of compounds with tailored biological profiles.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising hits from large compound libraries. 8-Methyl-3-quinolinemethanol has been incorporated into several virtual screening campaigns aimed at discovering novel inhibitors of target enzymes relevant to human diseases. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in cancer and inflammatory disorders.

In vitro pharmacological studies have begun to unravel the potential therapeutic applications of 8-Methyl-3-quinolinemethanol. Initial experiments have demonstrated its ability to interact with specific biological targets, although further research is needed to fully elucidate its mechanism of action. The compound's ability to modulate enzyme activity suggests that it may have applications in treating conditions such as cancer and autoimmune diseases. Moreover, its structural similarity to known bioactive molecules makes it a compelling candidate for further biochemical characterization.

The synthesis of 8-Methyl-3-quinolinemethanol presents an interesting challenge for organic chemists due to the complexity of the quinoline ring system. However, modern synthetic methodologies have made significant strides in facilitating access to such heterocyclic compounds. Catalytic processes and transition-metal-catalyzed reactions have enabled more efficient routes to quinoline derivatives, reducing both reaction times and byproduct formation. These advancements are crucial for scaling up production and conducting large-scale screenings for drug discovery purposes.

The pharmaceutical industry continues to invest heavily in developing new therapies based on natural product-inspired scaffolds. Quinoline derivatives derived from microbial or plant sources have historically been a rich source of bioactive compounds. 8-Methyl-3-quinolinemethanol, with its quinoline core reminiscent of several natural products, aligns well with this trend toward nature-inspired drug design. By leveraging natural product structures as starting points, researchers can capitalize on evolutionary optimization processes that have shaped these molecules into potent biologically active agents.

Future directions in the study of 8-Methyl-3-quinolinemethanol may include exploring its pharmacokinetic properties and toxicity profile through preclinical studies. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a therapeutic agent. Additionally, investigating its safety profile will provide critical insights into its feasibility for clinical development. These studies will be complemented by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which will aid in confirming structural integrity and purity.

The broader impact of 8-Methyl-3-quinolinemethanol on medicinal chemistry extends beyond its immediate applications as a research tool or intermediate. Its study contributes to our fundamental understanding of quinoline derivatives' structural features that influence biological activity. This knowledge can be translated into more effective strategies for designing novel drugs targeting various diseases. As research progresses，the therapeutic potential of this compound is likely to become more apparent，opening new avenues for treatment development.